Cas no 1211586-89-8 (3-bromo-2-methoxypyridine-4-carboxylic acid)

• Product Name: 3-bromo-2-methoxypyridine-4-carboxylic acid
• CAS No: 1211586-89-8
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 4578043
• PubChem ID: 129318975
• Update Time: 2025-10-23

3-bromo-2-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 3-bromo-2-methoxy-
• 3-bromo-2-methoxypyridine-4-carboxylic acid

• Inchi： 1S/C7H6BrNO3/c1-12-6-5(8)4(7(10)11)2-3-9-6/h2-3H,1H3,(H,10,11)
• InChI Key： REQHJNBQZVJWSZ-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC(C(O)=O)=C1Br

Computed Properties

• Exact Mass: 230.95311g/mol
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-bromo-2-methoxypyridine-4-carboxylic acid

Comprehensive Overview of 3-Bromo-2-Methoxypyridine-4-Carboxylic Acid (CAS No. 1211586-89-8)

3-Bromo-2-methoxypyridine-4-carboxylic acid (CAS No. 1211586-89-8) is a highly versatile heterocyclic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This pyridine derivative features a bromine substituent at the 3-position and a methoxy group at the 2-position, making it a valuable intermediate for synthesizing complex molecules. Its carboxylic acid functionality further enhances its reactivity, enabling applications in cross-coupling reactions and peptide coupling.

Recent trends in drug discovery have amplified interest in 3-bromo-2-methoxypyridine-4-carboxylic acid, particularly for designing kinase inhibitors and antiviral agents. Researchers frequently search for "pyridine-based building blocks" or "brominated heterocycles for medicinal chemistry," reflecting its relevance in targeting protein-protein interactions. The compound’s structural motif is also pivotal in developing biodegradable polymers, aligning with the global push toward sustainable chemistry.

From a synthetic perspective, CAS No. 1211586-89-8 serves as a precursor for palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are critical for constructing aryl-aryl bonds. Its electron-withdrawing groups improve reaction yields in nucleophilic aromatic substitutions, a topic often queried in organic synthesis forums. Additionally, its stability under ambient conditions makes it a preferred choice for high-throughput screening libraries.

Environmental and regulatory considerations further highlight the compound’s advantages. Unlike some halogenated compounds, 3-bromo-2-methoxypyridine-4-carboxylic acid exhibits low eco-toxicity, addressing concerns about green chemistry compliance. Laboratories increasingly seek "SAFE bromopyridines" or "non-hazardous coupling reagents," underscoring its alignment with REACH regulations.

In material science, this compound’s crystallinity and thermal stability are exploited for organic electronics, including OLEDs and photovoltaic cells. Its ability to form coordination complexes with metals like copper and palladium is frequently explored in catalysis research, a hotspot in nanotechnology discussions.

To conclude, 3-bromo-2-methoxypyridine-4-carboxylic acid (CAS No. 1211586-89-8) bridges multiple scientific disciplines, offering solutions for drug design, sustainable materials, and catalytic systems. Its balanced reactivity and safety profile position it as a cornerstone in modern applied chemistry.